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Compound of Interest

Compound Name: PEG 23 lauryl ether

Cat. No.: B1227228 Get Quote

Essential Safety and Handling Protocol: PEG 23
Lauryl Ether
This guide provides critical safety and logistical information for the handling and disposal of

PEG 23 lauryl ether (CAS No. 9002-92-0), a non-ionic surfactant commonly used in laboratory

and drug development settings. Adherence to these procedures is essential for ensuring

personnel safety and regulatory compliance.

Hazard Identification
PEG 23 lauryl ether, also known as Polyoxyethylene (23) lauryl ether or Brij® L23, presents

several potential health hazards. The toxicological properties have not been fully investigated,

but current data indicates the following risks[1][2]:

Eye Contact: May cause eye irritation; some sources classify it as causing serious eye

damage[2][3].

Skin Contact: May cause skin irritation[1][2].

Inhalation: May cause irritation to the respiratory tract[1][2].

Ingestion: Harmful if swallowed, potentially causing irritation of the digestive tract[1][2][3].
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It is stable under normal conditions but is incompatible with strong oxidizing agents, strong

acids, and strong bases[4][5][6].

Personal Protective Equipment (PPE)
The following table summarizes the required personal protective equipment for handling PEG
23 lauryl ether. Facilities should be equipped with an eyewash station and a safety shower[1]

[2].

Protection Type Equipment Specification Purpose & Use Case

Eye/Face Protection

Chemical safety goggles or

glasses conforming to EN166

(EU) or OSHA 29 CFR

1910.133 (US)[1][4].

Mandatory for all handling

procedures. Protects against

splashes and dust.

Hand Protection

Compatible chemical-resistant

gloves (e.g., Nitrile rubber,

Neoprene, Butyl, or PVC)[3][7].

Breakthrough time >480

minutes is recommended[8].

Mandatory for all handling

procedures. Prevents direct

skin contact. Gloves must be

inspected before use[9].

Body Protection

Protective working clothes,

long-sleeved clothing, or a lab

coat[1][3][7].

Mandatory for all handling

procedures. Protects against

skin exposure from spills or

splashes.

Respiratory Protection

NIOSH/MSHA or EN 149

approved respirator with a

particulate filter (e.g., P1)[4][8].

Required when: ventilation is

inadequate, dust is generated,

or exposure limits may be

exceeded[7][8][10].

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the standard procedure for safely handling PEG 23 lauryl ether in a

laboratory setting.

3.1. Preparation and Engineering Controls

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.fishersci.com/store/msds?partNumber=BP345500&productDescription=BRIJ+L23-SO-%28AP%29+500G&vendorId=VN00033897&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15809~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2009:03:02~~Brij%7CTS%20L23-SO-(AP
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4688466.htm
https://www.benchchem.com/product/b1227228?utm_src=pdf-body
https://www.benchchem.com/product/b1227228?utm_src=pdf-body
https://www.chemsrc.com/en/cas/9002-92-0_678404.html
https://terpconnect.umd.edu/~choi/MSDS/Sigma-Aldrich/POLYOXYETHYLENE%2023%20LAURYL%20ETHER.pdf
https://www.chemsrc.com/en/cas/9002-92-0_678404.html
https://www.fishersci.com/store/msds?partNumber=BP345500&productDescription=BRIJ+L23-SO-%28AP%29+500G&vendorId=VN00033897&countryCode=US&language=en
https://redox.com/wp-content/sds/3964.pdf
https://www.fishersci.co.uk/store/msds?partNumber=10366553&productDescription%3D500GR+Brij+35&countryCode=GB&language=en
https://www.carlroth.com/medias/SDB-CN21-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzg0MjJ8YXBwbGljYXRpb24vcGRmfGFHWTJMMmcwT0M4NU1UYzFNamcxTlRrMk1Ua3dMMU5FUWw5RFRqSXhYMGRDWDBWT0xuQmtaZ3xhNDUzYjk5NTI0ZWNlZTQ0ZTY5NjE5MWE4ZTQyMjczMmZjMzA2ZDlkYTQ3YzYwNzYzMmI2Yzk4ZDc5YTFmN2Qz
https://www.chemicalbook.com/msds/Polyoxyethylene-lauryl-ether.pdf
https://www.chemsrc.com/en/cas/9002-92-0_678404.html
https://redox.com/wp-content/sds/3964.pdf
https://www.fishersci.co.uk/store/msds?partNumber=10366553&productDescription%3D500GR+Brij+35&countryCode=GB&language=en
https://www.fishersci.com/store/msds?partNumber=BP345500&productDescription=BRIJ+L23-SO-%28AP%29+500G&vendorId=VN00033897&countryCode=US&language=en
https://www.carlroth.com/medias/SDB-CN21-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzg0MjJ8YXBwbGljYXRpb24vcGRmfGFHWTJMMmcwT0M4NU1UYzFNamcxTlRrMk1Ua3dMMU5FUWw5RFRqSXhYMGRDWDBWT0xuQmtaZ3xhNDUzYjk5NTI0ZWNlZTQ0ZTY5NjE5MWE4ZTQyMjczMmZjMzA2ZDlkYTQ3YzYwNzYzMmI2Yzk4ZDc5YTFmN2Qz
https://www.fishersci.co.uk/store/msds?partNumber=10366553&productDescription%3D500GR+Brij+35&countryCode=GB&language=en
https://www.carlroth.com/medias/SDB-CN21-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzg0MjJ8YXBwbGljYXRpb24vcGRmfGFHWTJMMmcwT0M4NU1UYzFNamcxTlRrMk1Ua3dMMU5FUWw5RFRqSXhYMGRDWDBWT0xuQmtaZ3xhNDUzYjk5NTI0ZWNlZTQ0ZTY5NjE5MWE4ZTQyMjczMmZjMzA2ZDlkYTQ3YzYwNzYzMmI2Yzk4ZDc5YTFmN2Qz
https://cdn.gbiosciences.com/pdfs/msds/786-521_msds.pdf
https://www.benchchem.com/product/b1227228?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1227228?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ventilation: Ensure work is conducted in a well-ventilated area. A local exhaust system or

chemical fume hood is recommended, especially if heating the substance or generating

aerosols or dust[1][11][12].

Designated Area: Designate a specific area for handling the chemical.

Gather Materials: Assemble all necessary equipment, including PPE, spill kit, and waste

containers, before handling the chemical.

Don PPE: Put on all required PPE as specified in the table above.

3.2. Handling the Chemical

Avoid Dust/Aerosol Formation: Handle the solid material carefully to avoid creating dust[4][5]

[10].

Portioning: If transferring the substance, do so slowly and carefully.

Solution Preparation: When dissolving, add the solid PEG 23 lauryl ether to the solvent

slowly to prevent splashing.

Avoid Contact: Do not allow the chemical to come into contact with eyes, skin, or clothing[1]

[11].

Hygiene: Do not eat, drink, or smoke in the handling area[3][7][13]. Wash hands thoroughly

after handling, before breaks, and at the end of the workday[1][2][7].

Emergency Procedures: First Aid
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Exposure Route First-Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention[1][3][5].

Skin Contact

Remove contaminated clothing. Flush skin with

plenty of soap and water for at least 15 minutes.

If skin irritation persists, seek medical

attention[1][5].

Inhalation

Move the victim to fresh air. If breathing is

difficult, provide oxygen. If the person is not

breathing, give artificial respiration. Seek

medical attention[1][2][5].

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a physician or poison

control center immediately[1][12].

Spill Management and Disposal Plan
5.1. Accidental Release Measures

Evacuate: Keep unnecessary personnel away from the spill area[3].

Ventilate: Ensure the area is well-ventilated.

Contain Spill: Prevent the spill from entering drains or waterways[3].

Absorb: For small spills, absorb with an inert, non-combustible material such as sand, earth,

or vermiculite[1][3].

Collect: Sweep or shovel the absorbed material into a suitable, labeled container for

disposal[4][5].
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Clean: Clean the spill area thoroughly with water. Wash clothing and equipment after

handling[10].

5.2. Disposal Plan

Containerize Waste: All waste material (spilled substance, contaminated absorbent material,

and empty containers) must be placed in suitable, closed, and clearly labeled containers[11].

Regulatory Compliance: Dispose of contents and containers in accordance with all local,

regional, national, and international regulations[3][5].

Professional Disposal: It is recommended to contact a licensed professional waste disposal

service. One approved method is to dissolve the material in a combustible solvent and burn

it in a chemical incinerator equipped with an afterburner and scrubber[2].
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Caption: Workflow for handling PEG 23 lauryl ether.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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